Cas no 18361-12-1 (O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate)

• Product Name: O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate
• CAS No: 18361-12-1
• MF: C₁₂H₁₈ClO₃PS
• MW: 308.761282444
• CID: 1377881
• PubChem ID: 205623
• Update Time: 2025-04-20

O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-[4-chloro-5-methyl-2-(propan-2-yl)phenyl] O,O-dimethyl phosphorothioate
• (4-chloro-5-methyl-2-propan-2-ylphenoxy)-dimethoxy-sulfanylidene-λ⁵-phosphane
• 18361-12-1
• DTXSID30171454
• O,O-Dimethylphosphonothionate of 6-chlorothymol
• O-(6-Chlorothymyl) O,O-dimethylphosphorothioate
• Phosphorothioic acid, O-(6-chlorothymyl) O,O-dimethyl ester

• Inchi： 1S/C12H18ClO3PS/c1-8(2)10-7-11(13)9(3)6-12(10)16-17(18,14-4)15-5/h6-8H,1-5H3
• InChI Key： JGRYQQOHKWTHNX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)C)OP(OC)(OC)=S

Computed Properties

• Exact Mass: 308.04044
• Monoisotopic Mass: 308.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.537
• PSA: 27.69
• LogP: 5.31850